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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrophenol
CAS No.: 1805656-07-8
Cat. No.: B2515430
Get Quote
. J

Executive Safety Summary & Hazard
Characterization

3-Chloro-2-fluoro-5-nitrophenol represents a complex disposal challenge due to its "triple-
threat" functional group profile: it is an acidic phenol, a halogenated compound, and a nitro-
aromatic. Improper handling can lead to immediate personnel injury (chemical burns) or
downstream regulatory violations (halogen release during incineration).

This guide prioritizes Source Segregation to prevent the formation of shock-sensitive salts and
to ensure compliance with EPA RCRA standards for halogenated waste.

The "Triple Threat" Hazard Matrix
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Functional Group

Associated Risk

Disposal Implication

Phenol (-OH)

Acidic, corrosive to tissue,
rapidly absorbed through skin.

Do NOT mix with strong bases.
Exothermic deprotonation can

pressurize waste containers.

Halogens (-Cl, -F)

Formation of HCI and HF upon

combustion.

Strict Segregation. Must be
incinerated in a facility with
halogen scrubbers. Never mix

with non-halogenated solvents.

Nitro (-NOz2)

Energetic potential; thermal

instability.

Shock Sensitivity. Dry solids
can be unpredictable. Keep
wetted or in solution if

possible.

Pre-Disposal Assessment & Logistics

Before generating waste, you must establish the correct waste stream. This compound is not

compatible with standard "Organic Waste" streams due to its halogen content and acidity.

Chemical & Physical Properties (Disposal Context)[2]

o Physical State: Solid (crystalline).

).

Acidity: Weakly acidic (

Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); slightly soluble in water.

RCRA Classification: Hazardous Waste (Toxic, potentially Reactive).

DOT Shipping Name: Toxic solid, organic, n.o.s. (or Nitrophenols).

Personal Protective Equipment (PPE) Protocol

e Hand Protection:Double-gloving is mandatory.

o Inner Layer: Nitrile (4 mil) for dexterity.
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o OQOuter Layer:Silver Shield® (Laminate) or Viton®. Standard nitrile degrades rapidly against
concentrated phenolic solutions.

o Respiratory: Work strictly within a certified chemical fume hood.
o Eye/Face: Chemical splash goggles + Face shield (if handling >5g or liquid solutions).

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)

Use this protocol for expired inventory or excess solid reagent.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
metal containers (corrosion risk from phenolic acid).

o Transfer:
o Place the HDPE jar in a secondary containment tray inside the fume hood.
o Transfer the solid using a plastic spatula. Avoid generating dust.[1][2][3][4]
e Labeling:
o Apply a hazardous waste label immediately.
o Crucial: Check the box for "Toxic" and "Halogenated."
o Write the full chemical name. Do not use abbreviations/acronyms.

» Stabilization (Optional but Recommended): If the solid appears dry/crusty or old, wet it
slightly with a high-flashpoint solvent (e.g., mineral oil) to desensitize the nitro group before
sealing.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)

Use this protocol for mother liquors or HPLC effluents.
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Segregation:
o Designate a specific waste bottle for "Halogenated Organic Waste."

o STOP: Ensure the waste bottle does not contain strong bases (NaOH, KOH) or oxidizers
(Peroxides, Nitric Acid).

pH Check:

o If the solution is highly acidic, neutralize slightly to pH 4-5 using a dilute bicarbonate
solution before adding to the waste carboy to prevent container degradation. Perform this
slowly in an ice bath to manage exotherms.

Transfer:

o Use a funnel with a splash guard.

o Pour slowly.

Cap & Store: Cap tightly. Store in the "Halogenated/Toxic" satellite accumulation area.

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision-making process for segregating this
compound.
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Start: 3-Chloro-2-fluoro-5-nitrophenol Waste

Determine Physical State

Solid Waste (Pure/Contaminated) Liquid Waste (Solution)

CRITICAL: Is Waste Stream Basic (pH > 9)?

Container: Wide-Mouth HDPE Jar

Yes (Risk of Exotherm) \ No (Compatible)

Pre-treat: Neutralize separately Direct Transfer

to pH 5-7 (Ice Bath)

Container: Halogenated Solvent Carboy

Label: TOXIC + HALOGENATED

Storage: Satellite Accumulation Area
(Segregate from Oxidizers)

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and packaging of 3-Chloro-2-fluoro-5-
nitrophenol waste streams.

Emergency Contingencies
Spill Cleanup (In Fume Hood)

 Isolate: Close the hood sash immediately. Alert nearby personnel.
e PPE: Don Silver Shield® gloves and a Tyvek® lab coat.

o Absorb: Cover liquid spills with a vermiculite or clay-based absorbent. Do not use paper

towels (combustible nitro-compound risk).
o Decontaminate:

o Once solid is removed, wash the surface with a 5% Sodium Carbonate solution. This
converts the phenol to a water-soluble phenolate salt.

o Warning: This will turn the solution yellow/orange (nitrophenolate formation).

o Absorb the wash liquid as hazardous waste.

Exposure Response[1][2][5]

o Skin Contact: Immediate wash with PEG-300 (Polyethylene Glycol) if available, followed by
copious water. Phenols are lipophilic; water alone is often insufficient for rapid removal.

o Eye Contact: Rinse for 15 minutes.[2] Seek immediate ophthalmological support (fluorinated
phenols can cause delayed deep-tissue damage).

Regulatory Compliance Data
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Regulatory Body Codel/Classification Requirement
D002 (Corrosive), D003 Must be manifested as
EPA (RCRA) (Reactive - Potential), U-Listed = Hazardous Waste. Land ban

(Check specific isomer listings)  applies (must be treated).

UN 2811 (Toxic solid, organic,
DOT Class 6.1 (Toxic) n.o.s.) or UN 2446
(Nitrophenols).

Must use Halogen Acid
Destruction Method Incineration Furnace to capture HF/HCI

gases.

References

» National Center for Biotechnology Information (NCBI). (2023). PubChem Compound
Summary for CID 13188585, 3-Chloro-2-fluoro-6-nitrophenol (Isomer Analog). Retrieved
from [Link]

e U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous
Waste.[5] Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and
Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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